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Compound of Interest

Compound Name: 2-Fluoro-4-hydroxybenzaldehyde

Cat. No.: B1296990

Essential Safety and Handling Guide for 2-Fluoro-4-
hydroxybenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Fluoro-4-hydroxybenzaldehyde (CAS No: 348-27-6). It is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Chemical Identifier and Hazard Information

Chemical Name: 2-Fluoro-4-hydroxybenzaldehyde
e Molecular Formula: C7HsFO2

e Molecular Weight: 140.11 g/mol

e Appearance: Cream or pink to gray powder[1]

e Hazards:

o Causes skin irritation (H315)[2][3]

o Causes serious eye irritation (H319)[2][3]

o May cause respiratory irritation (H335)[2][3][4]
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Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure. The following table summarizes the required

equipment.
Body Part Recommended Protection Specifications
o Must conform to EN166 (EU)

Safety glasses with side-

Eyes/Face ) ) or be NIOSH (US) approved.
shields or chemical goggles.

[41[5]
Sk Chemical-resistant gloves Inspect gloves for integrity
in

(e.g., Nitrile rubber).

before each use.[5]

Protective clothing (e.g., lab
coat, chemical-resistant

apron).

To prevent skin contact.[4][5]

Respiratory

Not required for small
quantities in well-ventilated

areas.

For situations with potential for
dust or aerosol generation, a
NIOSH-approved N95 (or
equivalent) particulate
respirator is recommended.
For large-scale operations or
emergencies, a self-contained
breathing apparatus (SCBA)

may be necessary.[5]

First Aid Measures

Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Remove the individual to fresh air and keep
Inhalation them comfortable for breathing. If the person

feels unwell, seek medical attention.[4][6]

Immediately wash the affected area with plenty

) of soap and water.[6][7] If skin irritation occurs,
Skin Contact ) , . .

seek medical advice.[4] Contaminated clothing

should be removed and washed before reuse.[4]

Rinse cautiously with water for several minutes.

[4][6] If contact lenses are present, remove them
Eye Contact o ) o

if it is easy to do so and continue rinsing.[4][6] If

eye irritation persists, get medical attention.[6]

Clean the mouth with water and then drink
Ingestion plenty of water.[6][8] Seek medical attention if

symptoms occur.[6][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and compliance.
Step-by-Step Handling Protocol

o Engineering Controls: Always handle 2-Fluoro-4-hydroxybenzaldehyde in a well-ventilated
area, preferably within a certified chemical fume hood.[5] Ensure that eyewash stations and
safety showers are readily accessible.[5][6]

o Pre-Handling: Before starting work, ensure all necessary PPE is available and in good
condition. Review the Safety Data Sheet (SDS).

» During Handling: Avoid generating dust.[4] Do not eat, drink, or smoke in the handling area.
[4] Keep the container tightly closed when not in use.[4]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4] Clean the work area and decontaminate any equipment used. Dispose of
contaminated disposable PPE as hazardous waste.[5]
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» Storage: Store the chemical in a cool, dry, and well-ventilated place.[3][4] Keep the container
tightly sealed.[3][4]

Spill and Waste Disposal Plan

e Minor Spills: For dry spills, carefully sweep up the material, avoiding dust generation, and
place it in a sealed, labeled container for disposal.[4] The spill area should then be washed
with large amounts of water.[4]

» Waste Classification: Waste containing 2-Fluoro-4-hydroxybenzaldehyde should be
treated as hazardous waste.

» Disposal of Unused Product: Unused and non-recyclable 2-Fluoro-4-
hydroxybenzaldehyde must be collected for disposal by a licensed waste disposal
company.[5] Do not dispose of it down the drain.[5]

o Container Disposal: Empty containers should be handled as the product itself and disposed
of through an approved waste disposal plant.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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